Cas no 1060803-83-9 (2-Bromo-5-ethoxypyrazine)

• Product Name: 2-Bromo-5-ethoxypyrazine
• CAS No: 1060803-83-9
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD09750040
• CID: 1039970
• PubChem ID: 45787483
• Update Time: 2025-05-20

2-Bromo-5-ethoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxypyrazine
• AB51350
• AG-A-38212
• AK-31783
• ANW-69313
• CTK6G3357
• KB-228973
• SCHEMBL2336003
• A919507
• CS-0140388
• DTXSID90671667
• AKOS015942761
• AS-36133
• DB-364829
• MFCD09750040
• 1060803-83-9

• MDL： MFCD09750040
• Inchi： 1S/C6H7BrN2O/c1-2-10-6-4-8-5(7)3-9-6/h3-4H,2H2,1H3
• InChI Key： HWIJBTHXRWXTMB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)OCC

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų

2-Bromo-5-ethoxypyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-5-ethoxypyrazine

2-Bromo-5-Ethoxypyrazine (CAS No. 1060803-83-9): A Comprehensive Overview

2-Bromo-5-Ethoxypyrazine is a heterocyclic organic compound with the CAS registry number 1060803-83-9. This compound belongs to the class of pyrazine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule consists of a pyrazine ring, a six-membered ring with two nitrogen atoms at positions 1 and 4, substituted with a bromine atom at position 2 and an ethoxy group at position 5. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 2-Bromo-5-Ethoxypyrazine typically involves multi-step reactions, often starting from pyrazine or its derivatives. Recent advancements in synthetic chemistry have enabled the development of more efficient and selective methods for the preparation of this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby improving yield and purity. These methods not only reduce reaction time but also minimize the use of hazardous reagents, aligning with green chemistry principles.

One of the most promising applications of 2-Bromo-5-Ethoxypyrazine lies in its potential as a building block for more complex molecules. Due to its brominated structure, it serves as an excellent substrate for nucleophilic substitution reactions. This property has been exploited in the synthesis of various bioactive compounds, including antifungal agents and anticancer drugs. For example, studies have shown that derivatives of 2-Bromo-5-Ethoxypyrazine exhibit significant activity against fungal pathogens such as *Candida albicans* and *Aspergillus niger*. These findings underscore the importance of this compound in drug discovery efforts.

In addition to its role in medicinal chemistry, 2-Bromo-5-Ethoxypyrazine has also found applications in materials science. The compound's ability to form coordination complexes with transition metals has been leveraged in the development of new materials for catalysis and sensing applications. Recent research has demonstrated that metalloporphyrins incorporating 2-Bromo-5-Ethoxypyrazine derivatives exhibit exceptional catalytic activity in oxidation reactions, making them potential candidates for industrial processes.

The environmental impact of 2-Bromo-5-Ethoxypyrazine is another area of active research. As industries increasingly prioritize sustainability, understanding the fate and behavior of this compound in natural environments has become crucial. Studies have shown that 2-Bromo-5-Ethoxypyrazine undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are needed to assess its long-term persistence and potential toxicity to aquatic organisms.

From a structural perspective, 2-Bromo-5-Ethoxypyrazine exhibits interesting electronic properties due to the electron-withdrawing bromine atom and electron-donating ethoxy group. These substituents influence the molecule's reactivity and stability, making it a valuable tool in both organic synthesis and materials science. Recent computational studies have provided deeper insights into the electronic structure of this compound, enabling researchers to predict its reactivity under various conditions.

In conclusion, 2-Bromo-5-Ethoxypyrazine (CAS No. 1060803-83-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and application development, position it as an important molecule for future research and innovation.